Cas no 2877675-97-1 (4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile)

• Product Name: 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile
• CAS No: 2877675-97-1
• MF: C₁₆H₁₂N₆O
• MW: 304.306081771851
• CID: 5329642
• PubChem ID: 165435697
• Update Time: 2025-06-12

4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040860026
• 2877675-97-1
• F6709-5933
• 4-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile
• 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile

• Inchi： 1S/C16H12N6O/c17-7-11-6-12(3-5-18-11)23-13-8-22(9-13)16-14-2-1-4-19-15(14)20-10-21-16/h1-6,10,13H,8-9H2
• InChI Key： VBABLLDTKIDAQM-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C#N)C=1)C1CN(C2C3C=CC=NC=3N=CN=2)C1

Computed Properties

• Exact Mass: 304.10725903g/mol
• Monoisotopic Mass: 304.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile

Introduction to 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile (CAS No. 2877675-97-1)

4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile, identified by its CAS number 2877675-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused pyrido[2,3-d]pyrimidine and azetidine moieties. The presence of these structural motifs not only imparts unique electronic and steric properties but also opens up a myriad of possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile features a pyridine core substituted with a carbonitrile group at the 2-position and an oxygenated azetidine ring linked to the 4-position of the pyrido[2,3-d]pyrimidine scaffold. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery programs. The compound’s ability to interact with biological targets in novel ways is influenced by its dual heterocyclic system, which can modulate binding affinities and selectivity.

In recent years, there has been a surge in interest regarding molecules that incorporate multiple heterocyclic units due to their potential to exhibit enhanced pharmacological properties. The pyrido[2,3-d]pyrimidine core is particularly noteworthy as it is a known scaffold in several bioactive compounds, including kinase inhibitors and antiviral agents. Its structural motif has been extensively studied for its ability to engage with various enzymes and receptors involved in critical biological pathways. The integration of this scaffold with an azetidine ring in 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile suggests that it may possess unique interactions with biological targets, making it a promising candidate for further exploration.

The carbonitrile group at the 2-position of the pyridine ring introduces a polar and electron-withdrawing moiety, which can influence both the solubility and reactivity of the compound. This functional group has been strategically incorporated into many pharmacophores due to its ability to enhance binding interactions through hydrogen bonding or dipole-dipole interactions. The oxygenated azetidine ring, on the other hand, provides additional conformational flexibility and can serve as a hinge region for binding to biological targets. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties such as metabolic stability, solubility, and cell permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in designing derivatives of 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile that may exhibit improved pharmacological profiles. For instance, virtual screening studies have identified several analogs that show enhanced binding affinity to specific enzymes or receptors compared to the parent compound. Such findings underscore the importance of structure-based drug design in optimizing lead compounds for therapeutic applications.

The synthesis of 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile presents a significant challenge due to its complex structural architecture. However, recent methodological advances in organic synthesis have made it feasible to construct such molecules with high efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated coupling reactions, and enzymatic transformations have been employed to build the necessary carbon-carbon and carbon-nitrogen bonds in a controlled manner. These synthetic strategies not only facilitate the preparation of the target compound but also allow for facile introduction of structural variations for further optimization.

In terms of biological activity, preliminary studies on 4-[(1-{Pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile have revealed promising results in several in vitro assays. The compound has shown inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. These early findings are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, the compound’s ability to cross the blood-brain barrier has been explored using computational models, suggesting that it may be suitable for treating central nervous system disorders.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this regard, 4-(1-{Pyrido[2,3-d]pyrimidin)-4-y]}azetidin - 3 - yl) oxy ] py rid ine - 2 - car bonitr ile has been evaluated for its metabolic stability and solubility profile. Preliminary data indicate that the compound exhibits reasonable stability under simulated physiological conditions and demonstrates acceptable solubility in both aqueous and organic solvents. These properties are crucial for ensuring effective drug delivery and absorption following administration.

The future direction of research on CAS No 2877675 - 97 - 1 will likely focus on expanding its chemical space through structural analogs designed using principles of medicinal chemistry. By systematically modifying key functional groups or introducing new heterocyclic units, researchers aim to identify derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Additionally, preclinical studies will be essential to assess the safety and efficacy of this compound before it can be considered for clinical trials.

The integration of interdisciplinary approaches involving cheminformatics, high-throughput screening (HTS), and biophysical techniques will be crucial in accelerating the discovery process for compounds like CAS No 2877675 - 97 - 1. These technologies enable rapid identification of bioactive molecules from large libraries followed by detailed characterization using X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Such combined efforts will be instrumental in translating laboratory findings into viable therapeutic candidates.

In conclusion, CAS No 2877675 - 97 - 1, represents an exciting advancement in pharmaceutical chemistry with its intricate structure offering numerous opportunities for drug discovery applications . Its unique combination of heterocyclic units , functional groups ,and favorable physicochemical properties positions it as a compelling candidate for further exploration . As research progresses ,this molecule holds promise not only as a lead compound but also as inspiration for designing next-generation therapeutics .